Cas no 1172256-33-5 (1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea)
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea
- 1172256-33-5
- 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)urea
- AKOS024512561
- F5530-0047
- VU0646527-1
-
- Inchi: 1S/C24H22N4O4/c1-15-25-20-11-9-16(13-19(20)23(29)28(15)18-7-5-4-6-8-18)26-24(30)27-17-10-12-21(31-2)22(14-17)32-3/h4-14H,1-3H3,(H2,26,27,30)
- InChI Key: NGZGYGOWHPDDPC-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2N=C(C)N1C1C=CC=CC=1)NC(NC1C=CC(=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 430.16410520g/mol
- Monoisotopic Mass: 430.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 92.3Ų
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5530-0047-2μmol |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-5μmol |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-10μmol |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-20μmol |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-1mg |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-2mg |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-3mg |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-4mg |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-5mg |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5530-0047-10mg |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea |
1172256-33-5 | 10mg |
$79.0 | 2023-09-09 |
1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea
Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea (CAS No. 1172256-33-5)
The compound 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea, identified by its CAS No. 1172256-33-5, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative features a quinazolinone core, a structural motif known for its diverse biological activities, including kinase inhibition and anticancer properties. The presence of 3,4-dimethoxyphenyl and phenyl substituents further enhances its potential as a lead compound in drug discovery.
Recent studies highlight the growing interest in quinazolinone-based compounds due to their versatility in targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers are particularly intrigued by the 2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl moiety, which contributes to the molecule's stability and binding affinity. This structural feature aligns with current trends in small-molecule drug development, where precision and selectivity are paramount.
The synthesis of 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea involves multi-step organic reactions, including condensation and urea formation. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for oral bioavailability. These characteristics are critical in addressing frequently searched queries like "quinazolinone derivatives in drug discovery" and "urea-based kinase inhibitors."
In the context of AI-driven drug design, this compound exemplifies how computational tools can predict interactions with targets like EGFR (epidermal growth factor receptor) or VEGFR (vascular endothelial growth factor receptor). Such applications resonate with trending topics like "machine learning in medicinal chemistry" and "structure-activity relationship (SAR) optimization." The 3,4-dimethoxyphenyl group, for instance, is often explored for its role in enhancing blood-brain barrier penetration—a hot topic in central nervous system (CNS) drug development.
From a commercial perspective, CAS No. 1172256-33-5 is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications span high-throughput screening (HTS) and fragment-based drug design, addressing popular search terms such as "buy quinazolinone derivatives" and "urea compounds for research." Quality control protocols, including HPLC purity analysis and NMR characterization, ensure its reliability for experimental use.
Environmental and safety profiles of 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea are also under scrutiny, aligning with the increasing demand for green chemistry and sustainable synthesis. Researchers are investigating solvent-free reactions and catalytic methods to produce such compounds, reflecting broader industry shifts toward eco-friendly pharmaceutical manufacturing.
In summary, 1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea represents a promising scaffold in modern drug discovery. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like targeted therapy and personalized medicine. As the scientific community continues to explore its potential, this compound is poised to contribute to breakthroughs in oncology and inflammatory disease treatment.
1172256-33-5 (1-(3,4-dimethoxyphenyl)-3-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)